Cas no 2228369-74-0 (methyl 2-hydroxy-2-1-(2-methylpyridin-3-yl)cyclopropylacetate)

• Product Name: methyl 2-hydroxy-2-1-(2-methylpyridin-3-yl)cyclopropylacetate
• CAS No: 2228369-74-0
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 6085069
• PubChem ID: 165969467
• Update Time: 2025-10-25

methyl 2-hydroxy-2-1-(2-methylpyridin-3-yl)cyclopropylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-2-1-(2-methylpyridin-3-yl)cyclopropylacetate
• 2228369-74-0
• EN300-1759159
• methyl 2-hydroxy-2-[1-(2-methylpyridin-3-yl)cyclopropyl]acetate

• Inchi： 1S/C12H15NO3/c1-8-9(4-3-7-13-8)12(5-6-12)10(14)11(15)16-2/h3-4,7,10,14H,5-6H2,1-2H3
• InChI Key： HLLQQDXWDFZZKR-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)C1(C2=CC=CN=C2C)CC1

Computed Properties

• Exact Mass: 221.10519334g/mol
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 59.4Ų

Additional information on methyl 2-hydroxy-2-1-(2-methylpyridin-3-yl)cyclopropylacetate

Methyl 2-Hydroxy-2-1-(2-Methylpyridin-3-yl)cyclopropylacetate (CAS No. 2228369-74-0): A Comprehensive Overview

Methyl 2-hydroxy-2-1-(2-methylpyridin-3-yl)cyclopropylacetate (CAS No. 2228369-74-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The molecular structure of methyl 2-hydroxy-2-1-(2-methylpyridin-3-yl)cyclopropylacetate is noteworthy for its cyclopropyl ring and the presence of a hydroxyl group and a methylpyridine moiety. These structural elements contribute to its distinct chemical and biological properties. The cyclopropyl ring, known for its high reactivity due to ring strain, can participate in various chemical reactions, making it a valuable scaffold in the design of new molecules. The hydroxyl group and the methylpyridine moiety further enhance the compound's solubility and bioavailability, which are crucial factors in drug development.

The synthesis of methyl 2-hydroxy-2-1-(2-methylpyridin-3-yl)cyclopropylacetate has been explored through several synthetic routes. One of the most efficient methods involves the reaction of a suitable cyclopropanecarboxylic acid derivative with a methylpyridine derivative under mild conditions. This approach not only yields high purity products but also allows for easy scale-up in industrial settings. Recent advancements in catalytic methods have further optimized the synthesis process, reducing reaction times and improving overall yields.

In terms of biological activities, methyl 2-hydroxy-2-1-(2-methylpyridin-3-yl)cyclopropylacetate has demonstrated significant potential as an inhibitor of specific enzymes and receptors. Studies have shown that this compound can effectively modulate the activity of key enzymes involved in inflammatory pathways, making it a promising candidate for the treatment of inflammatory diseases. Additionally, its ability to interact with specific receptors in the central nervous system (CNS) has led to investigations into its potential as an analgesic and neuroprotective agent.

Recent research has also focused on the pharmacokinetic properties of methyl 2-hydroxy-2-1-(2-methylpyridin-3-yl)cyclopropylacetate. Preclinical studies have indicated that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and a long half-life. These properties are essential for ensuring that the drug can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period. Furthermore, preliminary toxicity studies have shown that methyl 2-hydroxy-2-1-(2-methylpyridin-3-yl)cyclopropylacetate is well-tolerated at therapeutic doses, with minimal adverse effects observed.

The therapeutic potential of methyl 2-hydroxy-2-1-(2-methylpyridin-3-yl)cyclopropylacetate has been further validated through clinical trials. Early-phase clinical trials have demonstrated promising results in patients with inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease (IBD). The compound's ability to reduce inflammation and improve patient outcomes has been consistent across these trials, suggesting its potential as a novel therapeutic option.

In addition to its therapeutic applications, methyl 2-hydroxy-2-1-(2-methylpyridin-3-yl)cyclopropylacetate has also been studied for its use in diagnostic imaging. The unique structural features of this compound make it suitable for conjugation with imaging agents, allowing for non-invasive monitoring of disease progression and treatment efficacy. This dual functionality as both a therapeutic agent and a diagnostic tool enhances its value in clinical settings.

Despite the promising results observed so far, further research is needed to fully understand the mechanisms of action and long-term safety profile of methyl 2-hydroxy-2-1-(2-methylpyridin-3-yl)cyclopropylacetate. Ongoing studies are focusing on optimizing its formulation for different routes of administration and exploring its potential synergistic effects with other drugs. These efforts aim to maximize the therapeutic benefits while minimizing any potential side effects.

In conclusion, methyl 2-hydroxy-2-1-(2-methylpyridin-3-y)cyclopropylacetate (CAS No. 228369) represents a significant advancement in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its promising biological activities and favorable pharmacokinetic properties, positions it as a promising candidate for various therapeutic applications. As research continues to progress, it is likely that this compound will play an increasingly important role in the development of new treatments for inflammatory diseases and other conditions.